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This protocol outlines the steps for preparing a 10 mM dimethyl sulfoxide (DMSO) stock solution of a small

molecule IDO inhibitor, using the published data for NLG-1489 (IDO-IN-5) as a guiding example [1].

Physicochemical Properties of NLG-1489 (Example Compound)

The properties of the compound directly influence the choice of solvent and storage conditions [1].

Property Value for NLG-1489

Molecular Formula C₁₈H₂₁FN₂O₂

Molecular Weight 316.37 g/mol

CAS Number 1402837-79-9

Purity ≥98%

Appearance White to off-white solid powder
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The following steps assume you are preparing a 10 mL stock solution of 10 mM NLG-1489. Adjust the

calculations for your desired volume and concentration.

1. Calculate the Mass of Compound Required

Formula: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Calculation for NLG-1489: Mass = (0.010 mol/L) × (0.010 L) × (316.37 g/mol) = 31.64 mg

2. Weigh the Compound

Use a high-precision analytical balance to weigh out the calculated mass of the compound [2].

3. Dissolve the Compound

Transfer the weighed powder into a clean, dry vial or volumetric flask.

Add a small volume of anhydrous, cell culture-grade DMSO to dissolve the powder completely. The
general guidance is to "dissolve the solute slowly... while stirring continuously to ensure complete

dissolution" [2].
Gradually add the remaining DMSO to bring the total volume to 10 mL, mixing thoroughly to ensure a

homogeneous solution.

4. Aliquot and Store

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use vials [1].

Storage Conditions: Store aliquots at -20°C, where they are stable for approximately 3 years. For
longer-term storage, -80°C is recommended, with stability for up to 6 months [1].

Experimental Workflow

The diagram below summarizes the key stages of the stock solution preparation process.
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Application Notes for Researchers

Solvent Selection: DMSO is a common solvent for hydrophobic compounds [1]. If your specific IDO-
IN-14 has different solubility properties, you may need to test alternative solvents such as ethanol or

DMF [1].
Quality Control: For critical experiments, consider verifying the final concentration of your stock

solution using a method like HPLC-UV.
Safety and Labeling: Always label vials clearly with the compound name, concentration, date of

preparation, solvent, and your initials [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s14464654?utm_src=pdf-body-img
https://www.invivochem.com/ido-in-5.html
https://www.smolecule.com/products/s14464654?utm_src=pdf-body
https://www.smolecule.com/products/s14464654?utm_src=pdf-body
https://www.invivochem.com/ido-in-5.html
https://fastercapital.com/content/Stock-Solution--From-Stock-to-Dilution--The-Art-of-Preparation.html
https://www.smolecule.com/products/s14464654?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Background and Significance of IDO Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) is a key immunomodulatory enzyme that catalyzes the first, rate-

limiting step in the degradation of tryptophan into kynurenine [3] [4]. In the tumor microenvironment, this

activity creates an immunosuppressive state by depleting tryptophan (which suppresses effector T-cell

function) and generating kynurenine (which activates regulatory T cells via the AhR pathway) [3] [4].

Therefore, IDO1 is a significant target in cancer immunotherapy.

Although early-phase clinical trials of IDO1 inhibitors combined with checkpoint blockade showed promise,

a phase 3 trial did not meet its primary endpoint [3]. Despite this, research into IDO inhibition remains

active, exploring its role in other diseases and its potential in patient-stratified therapies [3] [4].

Recommendations for Locating Specific IDO-IN-14 Data

To obtain the precise information needed for IDO-IN-14, I suggest you:

Contact Suppliers Directly: Reach out to specialized chemical vendors (such as InvivoChem,
MedChemExpress, etc.) via their customer service to request the Certificate of Analysis (CoA) and

product datasheet for IDO-IN-14.
Consult Scientific Literature: Perform a targeted search on platforms like PubMed, Google Scholar,

or SciFinder using "IDO-IN-14" as a keyword to find peer-reviewed publications or patents that may
contain the necessary experimental details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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